
2-Undecanone comparison other methyl
ketones

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Undecanone

CAS No.: 112-12-9

Cat. No.: S560417

Get Quote

Methyl Ketones Comparison

Methyl Ketone
Carbon
Atoms

Molecular
Formula

Boiling
Point (°C)

Key Natural
Sources

Reported Bioactivities
& Applications

2-Undecanone 11 C₁₁H₂₂O 231 [1] Rue plant,
bananas,

ginger,
strawberries,

tomatoes [1]

Insect/Nematode
Repellent [1] [2],

Nematicide [2], Biofuel
candidate [3] [4],

Flavor/Fragrance [1]

2-Decanone 10 Information

not
identified in

search
results

Information

not
identified in

search
results

Produced by

Pseudomonas
koreensis [5]

Antibacterial (vs.

Ralstonia
pseudosolanacearum)

[5]

2-Tridecanone 13 Information
not

identified in
search

results

Information
not

identified in
search

results

Wild tomato [3] Natural insecticide [3],
Biofuel candidate [3]
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Methyl Ketone
Carbon
Atoms

Molecular
Formula

Boiling
Point (°C)

Key Natural
Sources

Reported Bioactivities
& Applications

Acetone 3 C₃H₆O ~56 [6] Information not

identified in
search results

Industrial solvent,

metabolic ketone body
[7]

Benzophenone 13
(Diaryl)

C₁₃H₁₀O 305.4 [8] [9] Grapes [8] [9] UV-curing agent,
perfume fixative, flavor

ingredient [8] [9]

Biological Activity and Mechanisms

2-Undecanone exhibits a notable dual-action mechanism against nematodes, functioning as both a repellent

and a direct-contact nematicide. The experimental data below details these mechanisms and their discovery

process.

Repellent Mechanism (in C. elegans)

Sensory Neuron & Pathway: The repellent effect is mediated by the AWB olfactory sensory
neurons. Signal transduction depends on the cGMP signaling pathway, involving genes like daf-

11, odr-1, and tax-2/tax-4 [2].
Key Evidence: Mutant nematodes lacking functional AWB neurons (lim-4 mutants) showed no

repellent response to 2-Undecanone, while mutants lacking other neurons (AWA, in odr-7)
responded normally. Mutants in the cGMP pathway genes also showed significantly weakened

repellency [2].

Nematicidal Mechanism (in C. elegans)

Cellular Effect: At higher concentrations, 2-Undecanone is lethal. It induces a specific form of cell
death by triggering lysosomal membrane permeabilization [2].

Molecular Targets: The study identified Hsp70 A and V-ATPase A as the key protein targets.
Binding to these targets is believed to disrupt sphingomyelin metabolism and lysosomal acidification,

leading to membrane rupture [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://courses.lumenlearning.com/suny-orgbiochemistry/chapter/aldehydes-and-ketones-structure-and-names/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5313038/
https://www.ncbi.nlm.nih.gov/books/NBK373188/
https://en.wikipedia.org/wiki/Benzophenone
https://www.ncbi.nlm.nih.gov/books/NBK373188/
https://en.wikipedia.org/wiki/Benzophenone
https://www.ncbi.nlm.nih.gov/books/NBK373188/
https://en.wikipedia.org/wiki/Benzophenone
https://www.smolecule.com/products/s560417?utm_src=pdf-body
https://www.nature.com/articles/s41598-025-95332-z
https://www.smolecule.com/products/s560417?utm_src=pdf-body
https://www.nature.com/articles/s41598-025-95332-z
https://www.smolecule.com/products/s560417?utm_src=pdf-body
https://www.nature.com/articles/s41598-025-95332-z
https://www.nature.com/articles/s41598-025-95332-z
https://www.smolecule.com/products/s560417?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Downstream Events: Lysosomal rupture leads to the release of calcium into the cytoplasm and the

activation of cathepsin proteases (asp-3, asp-4), ultimately executing cell death [2].

The following diagram illustrates the logical relationship and experimental workflow used to determine this

dual-action mechanism.
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Production and Engineering Protocols

Microbial production of methyl ketones, particularly using engineered bacteria, is a key area of research for

sustainable production.
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Key Engineering Strategy in E. coli [3]

Overproduction of β-Ketoacyl-CoA Thioesters: This was achieved by:
Overexpression of a heterologous acyl-CoA oxidase and the native FadB gene.

Chromosomal deletion of the fadA gene. This combination modifies the β-oxidation cycle to
accumulate intermediates.

Hydrolysis to Methyl Ketones: The accumulated β-ketoacyl-CoA thioesters are converted to methyl
ketones by overexpressing a native thioesterase, FadM, which was discovered to be highly effective

for this step.
Process Enhancement: Using a two-phase bioreactor system with an organic solvent like decane
for in situ product extraction boosted titers by 4 to 7-fold, preventing product inhibition and simplifying
purification.

Advanced Bioprocessing [4]

Solvent Screening: A hierarchical solvent screening identified 2-Undecanone itself as a superior in
situ extraction solvent due to its high partition coefficient and biocompatibility with the production host
(Pseudomonas taiwanensis).

Reactor Design: A novel Multiphase Loop Reactor (MPLR) was used to enable continuous
countercurrent liquid-liquid extraction, which averted stable emulsion formation and allowed for simple

product purification by decantation.

Key Research Applications

Biofuels: Methyl ketones in the C11 to C15 range (including 2-Undecanone and 2-Tridecanone) are
promising drop-in biofuels for diesel engines due to their favorable cetane numbers and clean

combustion properties [3] [4].
Nematicides: The dual-action (repellent and contact) mechanism of 2-Undecanone can reduce the

likelihood of nematodes developing tolerance, making it an attractive lead for sustainable
nematicides [2].

Antibacterial Agents: While 2-Undecanone's primary antibacterial activity in the search results is
against nematodes, the closely related 2-Decanone, produced by Pseudomonas strains, shows

direct antibacterial activity against plant pathogens [5].

The experimental data and protocols presented should provide a solid foundation for your comparison guide.

The field is advancing rapidly, with recent studies (2024-2025) providing deeper mechanistic insights and

more efficient production processes.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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